Cas no 105641-86-9 (Ethanone, 1-[7-(pentyloxy)-2-benzofuranyl]-)
105641-86-9 structure
Product Name:Ethanone, 1-[7-(pentyloxy)-2-benzofuranyl]-
CAS No:105641-86-9
MF:C15H18O3
MW:246.301624774933
CID:1158514
Update Time:2024-07-26
Ethanone, 1-[7-(pentyloxy)-2-benzofuranyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[7-(pentyloxy)-2-benzofuranyl]-
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- Inchi: 1S/C15H18O3/c1-3-4-5-9-17-13-8-6-7-12-10-14(11(2)16)18-15(12)13/h6-8,10H,3-5,9H2,1-2H3
- InChI Key: AFVIJGBEZNKSTR-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC2=CC=CC(OCCCCC)=C2O1)C
Experimental Properties
- Density: 1.080±0.06 g/cm3(Predicted)
- Boiling Point: 358.0±22.0 °C(Predicted)
Ethanone, 1-[7-(pentyloxy)-2-benzofuranyl]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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